Cas no 791775-45-6 (Tert-butyl 2-amino-3-carbamoylpropanoate)

• Product Name: Tert-butyl 2-amino-3-carbamoylpropanoate
• CAS No: 791775-45-6
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 4717058
• Update Time: 2025-08-02

Tert-butyl 2-amino-3-carbamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• NSC186917
• TRA0047133
• tert-butyl 2,4-diamino-4-oxobutanoate
• tert-butyl 2,4-diamino-4-oxo-butanoate
• SY059464
• TERT-BUTYL 2-AMINO-3-CARBAMOYLPROPANOATE
• Tert-butyl 2-amino-3-carbamoylpropanoate

• Inchi： 1S/C8H16N2O3/c1-8(2,3)13-7(12)5(9)4-6(10)11/h5H,4,9H2,1-3H3,(H2,10,11)
• InChI Key： VLLGKVRQXXHELH-UHFFFAOYSA-N
• SMILES： O(C(C(CC(N)=O)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 208
• Topological Polar Surface Area: 95.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-amino-3-carbamoylpropanoate

Tert-butyl 2-amino-3-carbamoylpropanoate (CAS No. 791775-45-6)

The compound Tert-butyl 2-amino-3-carbamoylpropanoate (CAS No. 791775-45-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This compound is characterized by its unique structure, which combines an amino group, a carbamoyl group, and a tert-butyl ester moiety. The presence of these functional groups makes it versatile for various applications in drug discovery, material science, and biotechnology.

Recent studies have highlighted the potential of Tert-butyl 2-amino-3-carbamoylpropanoate as a precursor for synthesizing bioactive molecules with therapeutic potential. For instance, researchers have explored its role in the development of inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases. The amino group in the molecule provides nucleophilic reactivity, enabling it to participate in various condensation reactions, while the carbamoyl group adds hydrogen bonding capacity, enhancing its ability to interact with biological targets.

In addition to its biological applications, Tert-butyl 2-amino-3-carbamoylpropanoate has shown promise in material science. Its tert-butyl ester group contributes to its stability under certain reaction conditions, making it an ideal candidate for synthesizing polymers with tailored properties. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be used to create biodegradable polymers for applications in packaging and biomedical devices.

The synthesis of Tert-butyl 2-amino-3-carbamoylpropanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid intermediate. This intermediate is then subjected to esterification using tert-butanol in the presence of an acid catalyst. The introduction of the amino and carbamoyl groups is achieved through carefully controlled nucleophilic substitutions or amide bond formations, ensuring high purity and yield.

From an environmental standpoint, the synthesis and application of Tert-butyl 2-amino-3-carbamoylpropanoate align with sustainable chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions has been emphasized in recent research to minimize the ecological footprint of its production. Furthermore, its biodegradability has been assessed under various conditions, making it a candidate for eco-friendly chemical formulations.

Looking ahead, the versatility of Tert-butyl 2-amino-3-carbamoylpropanoate suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its ability to serve as a building block for complex molecules positions it as a valuable asset in the development of novel drugs, advanced materials, and sustainable chemical products.